Cas no 663936-96-7 (Thieno[2,3-b]pyridine-2-carboxylic acid,4-(methoxymethyl)-6-methyl-3-(1H-pyrrol-1-yl)-, ethyl ester)

Thieno[2,3-b]pyridine-2-carboxylic acid,4-(methoxymethyl)-6-methyl-3-(1H-pyrrol-1-yl)-, ethyl ester structure
663936-96-7 structure
Product Name:Thieno[2,3-b]pyridine-2-carboxylic acid,4-(methoxymethyl)-6-methyl-3-(1H-pyrrol-1-yl)-, ethyl ester
CAS No:663936-96-7
MF:C17H18N2O3S
MW:330.401422977448
CID:1718101
Update Time:2024-11-27

Thieno[2,3-b]pyridine-2-carboxylic acid,4-(methoxymethyl)-6-methyl-3-(1H-pyrrol-1-yl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Thieno[2,3-b]pyridine-2-carboxylic acid,4-(methoxymethyl)-6-methyl-3-(1H-pyrrol-1-yl)-, ethyl ester
    • Thieno[2,3-b]pyridine-2-carboxylic acid, 4-(methoxymethyl)-6-methyl-3-(1H-pyrrol-1-yl)-, ethyl ester
    • Inchi: 1S/C17H18N2O3S/c1-4-22-17(20)15-14(19-7-5-6-8-19)13-12(10-21-3)9-11(2)18-16(13)23-15/h5-9H,4,10H2,1-3H3
    • InChI Key: MAZZFVPRCCQALT-UHFFFAOYSA-N
    • SMILES: C12SC(C(OCC)=O)=C(N3C=CC=C3)C1=C(COC)C=C(C)N=2

Computed Properties

  • Exact Mass: 330.10394

Experimental Properties

  • Density: 1.27±0.1 g/cm3(Predicted)
  • Boiling Point: 483.9±45.0 °C(Predicted)
  • PSA: 53.35
  • pka: 2.46±0.40(Predicted)
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